Cas no 959573-98-9 ((2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 959573-98-9
• MF: C₁₇H₂₂INO₄
• MW: 431.265357494354
• MDL: MFCD06659440
• CID: 1032929
• PubChem ID: 2762047
• Update Time: 2025-08-05

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)-pyrrolidine-2-carboxylic acid
• BOC-(R)-G-(4-IODO-BENZYL)-L-PROLINE
• 1-(1,1-Dimethylethyl) (2S,4R)-4-[(4-iodophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
• BOC-(R)-GAMMA-(4-IODO-BENZYL)-L-PROLINE
• CS-0439494
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylicacid
• N-t-Butoxycarbonyl-trans-4-(4-iodobenzyl)-L-proline;(2S,4R)-1-t-Butoxycarbonyl-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid
• MFCD06659440
• (2S,4R)-4-[(4-iodophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• Boc-(R)-
• 959573-98-9
• F10070
• (2S,4R)-1-[(tert-butoxy)carbonyl]-4-[(4-iodophenyl)methyl]pyrrolidine-2-carboxylic acid
• DTXSID40376054
• AKOS015949726
• A-(4-iodo-benzyl)-L-proline

• MDL： MFCD06659440
• Inchi： 1S/C17H22INO4/c1-17(2,3)23-16(22)19-10-12(9-14(19)15(20)21)8-11-4-6-13(18)7-5-11/h4-7,12,14H,8-10H2,1-3H3,(H,20,21)/t12-,14+/m1/s1
• InChI Key： HFFAEFOIUNDPAA-OCCSQVGLSA-N
• SMILES： C(N1C[C@H](CC2C=CC(I)=CC=2)C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 431.05900
• Monoisotopic Mass: 431.05936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 3.48180

Additional information on (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid

(2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 959573-98-9, known as (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid, is a highly specialized molecule with significant potential in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable building block in the synthesis of complex molecules. The tert-butoxycarbonyl (Boc) group and the 4-iodobenzyl substituent are key features that contribute to its versatility in various chemical reactions.

Recent studies have highlighted the importance of stereochemistry in drug design, and this compound exemplifies how precise control over stereochemistry can lead to bioactive molecules. The pyrrolidine ring system is a common motif in natural products and pharmaceutical agents, and the specific configuration at the 2S and 4R positions adds to its uniqueness. Researchers have explored the use of this compound in the synthesis of peptide analogs and other bioactive compounds, leveraging its ability to participate in peptide coupling reactions due to the presence of the carboxylic acid group.

The 4-iodobenzyl group attached to the pyrrolidine ring introduces electronic and steric effects that can influence the reactivity and selectivity of the molecule. This substituent is particularly useful in Suzuki-Miyaura cross-coupling reactions, where iodine serves as a leaving group. Recent advancements in cross-coupling chemistry have expanded the applications of such iodinated compounds, enabling their use in constructing diverse aromatic systems with high precision.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide bond formation, stereochemical control, and functional group transformations. The use of protecting groups like Boc is crucial for controlling side reactions during synthesis. Researchers have optimized conditions for the preparation of this compound, ensuring high yields and purity. These synthetic strategies are often reported in leading journals such as *Journal of Organic Chemistry* and *Organic Letters*, underscoring its importance in modern organic synthesis.

Applications of (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid extend beyond traditional organic chemistry into areas such as medicinal chemistry and materials science. Its role as an intermediate in drug discovery programs has been well-documented, particularly in the development of inhibitors for enzyme targets associated with diseases like cancer and neurodegenerative disorders. The compound's ability to modulate biological activity through fine-tuned structural modifications makes it a valuable tool for researchers.

Moreover, recent studies have explored the use of this compound in click chemistry applications, where its functional groups enable rapid assembly of complex molecules. The integration of click chemistry principles with traditional synthetic methods has opened new avenues for constructing libraries of compounds for high-throughput screening. This approach has been instrumental in accelerating drug discovery processes, as highlighted in publications such as *Nature Reviews Drug Discovery*.

In conclusion, (2S,4R)-1-(tert-Butoxycarbonyl)-4-(4-iodobenzyl)pyrrolidine-2-carboxylic acid stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique structure, stereochemistry, and functional groups make it a cornerstone for synthesizing bioactive compounds and exploring novel chemical transformations. As research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge and therapeutic development will undoubtedly grow.